Cas no 2138531-66-3 (4-Ethyl-3-(2-methylpropanoyl)cyclohexan-1-one)

• Product Name: 4-Ethyl-3-(2-methylpropanoyl)cyclohexan-1-one
• CAS No: 2138531-66-3
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 6313396
• PubChem ID: 165840113
• Update Time: 2025-10-20

4-Ethyl-3-(2-methylpropanoyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1156734
• 2138531-66-3
• 4-ethyl-3-(2-methylpropanoyl)cyclohexan-1-one
• 4-Ethyl-3-(2-methylpropanoyl)cyclohexan-1-one

• Inchi： 1S/C12H20O2/c1-4-9-5-6-10(13)7-11(9)12(14)8(2)3/h8-9,11H,4-7H2,1-3H3
• InChI Key： SPZDYVGECBSDDP-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C1CC(CCC1CC)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Additional information on 4-Ethyl-3-(2-methylpropanoyl)cyclohexan-1-one

Recent Advances in the Study of 4-Ethyl-3-(2-methylpropanoyl)cyclohexan-1-one (CAS: 2138531-66-3) and Its Applications in Chemical Biology and Medicine

In recent years, the compound 4-Ethyl-3-(2-methylpropanoyl)cyclohexan-1-one (CAS: 2138531-66-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclohexanone backbone and functional groups, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a synthetic intermediate for complex pharmaceutical agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The synthesis of 4-Ethyl-3-(2-methylpropanoyl)cyclohexan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, such as asymmetric hydrogenation and organocatalysis, to achieve enantioselective synthesis. These advancements are critical for the production of high-quality material for further biological testing and pharmaceutical development. The compound's structural features, including the ethyl and isobutyryl substituents, contribute to its reactivity and interaction with biological targets, making it a valuable scaffold for medicinal chemistry.

Recent pharmacological studies have explored the biological activities of 4-Ethyl-3-(2-methylpropanoyl)cyclohexan-1-one, particularly its role as an enzyme inhibitor. Preliminary in vitro assays have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, molecular docking studies have revealed strong binding affinities to specific protein targets, further supporting its therapeutic potential. These findings are supported by data from high-throughput screening and computational modeling, which have identified this compound as a lead candidate for further optimization.

In the context of drug discovery, 4-Ethyl-3-(2-methylpropanoyl)cyclohexan-1-one has been investigated as a precursor for the synthesis of novel bioactive molecules. Researchers have successfully derivatized this compound to produce analogs with enhanced pharmacokinetic properties and reduced toxicity. These efforts have led to the identification of several promising candidates for preclinical development, particularly in the areas of oncology and neurodegenerative diseases. The versatility of this scaffold underscores its importance in modern medicinal chemistry.

Despite these advancements, challenges remain in the development of 4-Ethyl-3-(2-methylpropanoyl)cyclohexan-1-one-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate laboratory findings into clinically viable treatments. Future research directions may include the exploration of combination therapies and the development of targeted delivery systems to enhance efficacy and reduce side effects.

In conclusion, 4-Ethyl-3-(2-methylpropanoyl)cyclohexan-1-one (CAS: 2138531-66-3) represents a promising compound with diverse applications in chemical biology and medicine. Recent studies have shed light on its synthesis, biological activities, and potential therapeutic uses, paving the way for future innovations in drug development. Continued research and collaboration will be crucial to fully realize the potential of this molecule and address the remaining challenges in its development.